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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553625 Get Quote

An In-depth Technical Guide to D149 Indoline Dye for Researchers and Scientists

Introduction
D149, a metal-free indoline dye, is a prominent sensitizer in the field of dye-sensitized solar

cells (DSSCs).[1][2] Its chemical name is 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-

hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-

oxo-3-thiazolidineacetic acid.[3] Renowned for its high molar extinction coefficient and

promising power conversion efficiencies, D149 stands as a significant alternative to traditional

ruthenium-based dyes.[1][2][4] This guide provides a comprehensive overview of D149,

focusing on its physicochemical properties, performance in DSSCs, and detailed experimental

protocols relevant to its application.

Physicochemical Properties
D149 is characterized by a donor-π-acceptor (D-π-A) structure. The indoline moiety acts as the

electron donor, conjugated through a π-bridge to a rhodanine-3-acetic acid acceptor, which

also serves as an anchoring group to semiconductor surfaces like TiO₂.[2]

Photophysical and Electrochemical Data
The photophysical and electrochemical properties of D149 are crucial for its function as a

sensitizer. These properties can be influenced by the solvent environment.[1][5]
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Property Value Solvent/Conditions Reference

Absorption Maximum

(λ_max)
525-550 nm

Benzene, Acetonitrile,

Methanol
[1]

540 nm --- [4]

400 nm, 560 nm --- [6]

Molar Extinction

Coefficient (ε)
68,700 M⁻¹cm⁻¹ at 540 nm [4]

Excited State Lifetime

(S₁)
99 ps Methanol [5]

178 ps Ethanol [5]

280 ps Acetonitrile [5]

540 ps Acetone [5]

720 ps Tetrahydrofuran (THF) [5]

800 ps Chloroform [5]

< 120 ps
Adsorbed on a

surface
[1][2]

Excited State Lifetime

(S₂)
Sub-picosecond --- [5]

Energy Gap (E_g) 1.8 eV --- [6]

Dipole Moment ~12.44 D in water [7]

HOMO Energy

Must be above the

valence band of the

semiconductor

--- [8]

LUMO Energy

Must lie above the

conduction band of

the semiconductor

--- [8]
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Note: The Highest Occupied Molecular Orbital (HOMO) is delocalized over the indoline unit,

while the Lowest Unoccupied Molecular Orbital (LUMO) is more localized around the

cyanoacrylic acid or rhodanine ring(s).[2]

Performance in Dye-Sensitized Solar Cells (DSSCs)
D149 has demonstrated high power conversion efficiencies (PCE) in DSSCs, reaching up to

9%.[1][2] Its performance is influenced by factors such as the semiconductor material (e.g.,

TiO₂, ZnO), the electrolyte, and the use of co-adsorbents like chenodeoxycholic acid (CDCA) to

prevent dye aggregation.[1][9][10]

Semico
nductor

Electrol
yte

Co-
adsorbe
nt

J_sc
(mA/cm²
)

V_oc (V) FF PCE (%)
Referen
ce

TiO₂

Ionic-

liquid

based

--- --- --- --- 9.03 [8]

TiO₂
Acetonitri

le based
--- --- --- --- 6.67 [8]

ZnO

2,2,2-

Trifluoroe

thanol

--- --- --- --- 1.662 [9][11]

TiO₂
Not

specified
Not used 16.3 0.65 0.66 7.0 [10]

TiO₂
Not

specified
CDCA 17.5 0.67 0.66 7.7 [10]

Experimental Protocols
D149 Dye Solution Preparation
A standard protocol for preparing a D149 dye solution for sensitizing photoanodes involves

dissolving the dye in a mixture of solvents.
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Solvent Preparation: Prepare a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

Dye Dissolution: Dissolve D149 in the solvent mixture to a final concentration of 0.5 mM.[4]

Photoanode Sensitization
This protocol describes the process of adsorbing the D149 dye onto a TiO₂ photoanode.

Photoanode Preparation: Prepare a mesoporous TiO₂ film on a conductive glass substrate

(e.g., FTO glass) using a method like doctor-blading.[2] Sinter the film at high temperatures

(e.g., a gradient program reaching 450-500°C) to ensure good particle necking and remove

organic binders.

Cooling: Allow the sintered TiO₂ films to cool to approximately 80-110°C.[4]

Immersion: Immerse the warm TiO₂ films into the prepared 0.5 mM D149 dye solution.[4]

Sensitization: Leave the films in the dye solution overnight in a dark environment to ensure

complete and uniform dye uptake.[4]

Rinsing: Remove the sensitized photoanodes from the dye solution and rinse them with

acetonitrile to remove any non-adsorbed dye molecules.[4]

Drying: Dry the sensitized photoanodes before cell assembly.[4]

DSSC Assembly
The following steps outline the assembly of a sandwich-type DSSC using a D149-sensitized

photoanode.

Counter Electrode Preparation: Prepare a platinum (Pt) counter electrode by coating a

conductive glass substrate with a Pt catalyst solution (e.g., H₂PtCl₆) and heating it to 400°C

for 20 minutes.[4]

Assembly: Place a 25 µm thick Surlyn spacer between the D149-sensitized photoanode and

the Pt counter electrode to create a sandwich-type cell.[4]

Sealing: Seal the cell by heating the Surlyn spacer.
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Electrolyte Filling: Introduce the electrolyte (e.g., an iodide/triiodide based electrolyte) into

the cell through a pre-drilled hole in the counter electrode via capillary action.[12]

Sealing the Filling Hole: Seal the hole with a piece of Surlyn backed by a small piece of glass

or aluminum foil.[4]

Visualizations
Molecular Structure of D149
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Click to download full resolution via product page

Caption: D-π-A structure of D149 dye.

DSSC Working Principle with D149
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. medchemexpress.com [medchemexpress.com]

5. [PDF] Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic
solvents. | Semantic Scholar [semanticscholar.org]

6. Investigation of Dye Dopant Influence on Electrooptical and Morphology Properties of
Polymeric Acceptor Matrix Dedicated for Ternary Organic Solar Cells - PMC
[pmc.ncbi.nlm.nih.gov]

7. Corrosion Inhibition Potential of Indoline Dyes D149: A DFT and Monte Carlo Simulation
Study | Semantic Scholar [semanticscholar.org]

8. cdnsciencepub.com [cdnsciencepub.com]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. Improved performance of D149 dye-sensitized ZnO-based solar cell under solvents
activation effect | Semantic Scholar [semanticscholar.org]

12. youtube.com [youtube.com]

To cite this document: BenchChem. [what is D149 indoline dye]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15553625#what-is-d149-indoline-
dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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